Cas no 1212930-40-9 (5-(1R)-1-amino-2-hydroxyethyl-4-bromo-2-methoxyphenol)
5-(1R)-1-amino-2-hydroxyethyl-4-bromo-2-methoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- 5-(1R)-1-amino-2-hydroxyethyl-4-bromo-2-methoxyphenol
- EN300-1910757
- AKOS015929802
- 5-[(1R)-1-AMINO-2-HYDROXYETHYL]-4-BROMO-2-METHOXYPHENOL
- 1212930-40-9
-
- Inchi: 1S/C9H12BrNO3/c1-14-9-3-6(10)5(2-8(9)13)7(11)4-12/h2-3,7,12-13H,4,11H2,1H3/t7-/m0/s1
- InChI Key: PRPAXYAIOSKJCM-ZETCQYMHSA-N
- SMILES: BrC1=CC(=C(C=C1[C@H](CO)N)O)OC
Computed Properties
- Exact Mass: 261.00006g/mol
- Monoisotopic Mass: 261.00006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 75.7Ų
5-(1R)-1-amino-2-hydroxyethyl-4-bromo-2-methoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1910757-0.05g |
5-[(1R)-1-amino-2-hydroxyethyl]-4-bromo-2-methoxyphenol |
1212930-40-9 | 0.05g |
$1308.0 | 2023-09-17 | ||
| Enamine | EN300-1910757-0.1g |
5-[(1R)-1-amino-2-hydroxyethyl]-4-bromo-2-methoxyphenol |
1212930-40-9 | 0.1g |
$1371.0 | 2023-09-17 | ||
| Enamine | EN300-1910757-0.25g |
5-[(1R)-1-amino-2-hydroxyethyl]-4-bromo-2-methoxyphenol |
1212930-40-9 | 0.25g |
$1432.0 | 2023-09-17 | ||
| Enamine | EN300-1910757-0.5g |
5-[(1R)-1-amino-2-hydroxyethyl]-4-bromo-2-methoxyphenol |
1212930-40-9 | 0.5g |
$1495.0 | 2023-09-17 | ||
| Enamine | EN300-1910757-1.0g |
5-[(1R)-1-amino-2-hydroxyethyl]-4-bromo-2-methoxyphenol |
1212930-40-9 | 1g |
$1557.0 | 2023-06-02 | ||
| Enamine | EN300-1910757-2.5g |
5-[(1R)-1-amino-2-hydroxyethyl]-4-bromo-2-methoxyphenol |
1212930-40-9 | 2.5g |
$3051.0 | 2023-09-17 | ||
| Enamine | EN300-1910757-5.0g |
5-[(1R)-1-amino-2-hydroxyethyl]-4-bromo-2-methoxyphenol |
1212930-40-9 | 5g |
$4517.0 | 2023-06-02 | ||
| Enamine | EN300-1910757-10.0g |
5-[(1R)-1-amino-2-hydroxyethyl]-4-bromo-2-methoxyphenol |
1212930-40-9 | 10g |
$6697.0 | 2023-06-02 | ||
| Enamine | EN300-1910757-1g |
5-[(1R)-1-amino-2-hydroxyethyl]-4-bromo-2-methoxyphenol |
1212930-40-9 | 1g |
$1557.0 | 2023-09-17 | ||
| Enamine | EN300-1910757-5g |
5-[(1R)-1-amino-2-hydroxyethyl]-4-bromo-2-methoxyphenol |
1212930-40-9 | 5g |
$4517.0 | 2023-09-17 |
5-(1R)-1-amino-2-hydroxyethyl-4-bromo-2-methoxyphenol Related Literature
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 5-(1R)-1-amino-2-hydroxyethyl-4-bromo-2-methoxyphenol
Introduction to 5-(1R)-1-amino-2-hydroxyethyl-4-bromo-2-methoxyphenol (CAS No. 1212930-40-9)
5-(1R)-1-amino-2-hydroxyethyl-4-bromo-2-methoxyphenol (CAS No. 1212930-40-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of phenol with multiple functional groups, including an amino group, a hydroxyl group, a bromine atom, and a methoxy group. These functional groups contribute to its unique chemical properties and potential biological activities.
The structure of 5-(1R)-1-amino-2-hydroxyethyl-4-bromo-2-methoxyphenol is characterized by a phenolic ring with substituents at specific positions. The presence of the (1R) configuration indicates that the compound has a chiral center, which can significantly influence its biological activity and pharmacological properties. The amino and hydroxyl groups are known to participate in hydrogen bonding, which can enhance the compound's solubility and interactions with biological targets. The bromine atom adds to the compound's molecular weight and can affect its electronic properties, while the methoxy group can influence its lipophilicity and metabolic stability.
Recent studies have explored the potential applications of 5-(1R)-1-amino-2-hydroxyethyl-4-bromo-2-methoxyphenol in various therapeutic areas. One notable area of research is its antioxidant properties. Phenolic compounds are well-known for their ability to scavenge free radicals and protect cells from oxidative damage. The combination of the hydroxyl and methoxy groups in this compound suggests that it may have potent antioxidant activity, which could be beneficial in treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.
In addition to its antioxidant properties, 5-(1R)-1-amino-2-hydroxyethyl-4-bromo-2-methoxyphenol has been investigated for its potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammation without causing significant side effects are highly sought after. Preliminary studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models.
The pharmacokinetic properties of 5-(1R)-1-amino-2-hydroxyethyl-4-bromo-2-methoxyphenol are also of interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development as a therapeutic agent. Research has indicated that the presence of the amino group may enhance the compound's water solubility, while the bromine atom could affect its metabolic stability. These factors need to be carefully considered during drug development to ensure optimal bioavailability and efficacy.
Clinical trials are currently underway to evaluate the safety and efficacy of 5-(1R)-1-amino-2-hydroxyethyl-4-bromo-2-methoxyphenol in human subjects. Early results have been promising, with no major adverse effects reported at therapeutic doses. However, further studies are needed to fully understand the long-term effects and potential interactions with other medications.
In conclusion, 5-(1R)-1-amino-2-hydroxyethyl-4-bromo-2-methoxyphenol (CAS No. 1212930-40-9) is a promising compound with a range of potential therapeutic applications. Its unique chemical structure and functional groups make it an interesting candidate for further research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential uses will emerge, potentially leading to new treatments for various diseases.
1212930-40-9 (5-(1R)-1-amino-2-hydroxyethyl-4-bromo-2-methoxyphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)